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Compound of Interest

Compound Name: DIN52

Cat. No.: B12384788

Introduction

Tumor protein D52 (TPD52) is a small, coiled-coil motif-bearing protein implicated in a variety
of cellular processes, including cell proliferation, vesicle trafficking, and secretion.[1][2] Initially
identified as an overexpressed protein in several cancers, including breast, prostate, and
ovarian cancer, TPD52 is an active area of research in oncology and cell biology.[1][3] The
TPD52 protein family consists of several members, with TPD52 itself having multiple isoforms
with predicted molecular weights ranging from 20 to 26 kDa, though it is often observed at
approximately 24 kDa in Western Blots.[4][5] Accurate and reliable detection of TPD52 is
crucial for elucidating its function and its role in disease.

These application notes provide a detailed protocol for the validation of TPD52 antibodies for
Western Blot analysis, summarize key quantitative data for commercially available antibodies,
and illustrate the primary signaling pathways in which TPD52 is involved.

TPD52 Antibody Information for Western Blot

The following tables summarize the specifications and recommended starting dilutions for
several commercially available TPD52 antibodies that have been validated for Western Blot
applications. It is important to note that optimal dilutions should be determined experimentally
by the end-user.[6]

Table 1: TPD52 Antibody Specifications
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Antibody Catalog . ] Immunogen/Ta
Host Species Clonality ]
Name/Clone Number rget Region
Anti-TPD52 _ _
ab182578 Rabbit Monoclonal Proprietary
[EPR14220]
Anti-TPD52 i .
ab181260 Rabbit Monoclonal Proprietary
[EPR14219]
) Amino acids 1-45
TPD52 Antibody

sc-166732 Mouse Monoclonal (N-terminus) of

(A-6)
human TPD52[7]

Synthetic peptide
TPD52 Antibody NBP1-56457 Rabbit Polyclonal from the middle
region of TPD52

Recombinant
protein

TPD52 Antibody NBP2-38952 Rabbit Polyclonal corresponding to
amino acids of
human TPD52[8]

Synthetic peptide

TPD52 Antibody A43472 Rabbit Polyclonal of human
TPD52[9]
Tpd52 Antibody 600-610 Rabbit Polyclonal Not Specified

Table 2: Recommended Conditions for TPD52 Western Blot
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Recommended o )
Positive Control Predicted/Observe

Catalog Number Primary Antibody

L Lysates d Band Size (kDa)
Dilution
ab182578 1:1,000 - 1:10,000 HCT-116, SW480 24
ab181260 1:1,000 - 1:5,000 MCF7, THP1, Raji 24
sc-166732 1:100 - 1:1,000[7] Human tissues Not Specified
NBP1-56457 0.2-1.0 pg/ml Jurkat Not Specified
Human prostate -
NBP2-38952 0.04 - 0.4 pg/mi[8] ) Not Specified
tissue[8]
Raji, 231, 293T, .
A43472 1:320[9] Not Specified
A549[9]
MCF-7, Kidney
600-610 0.1- 1 pg/mi[4] , ~24[4]
Tissue[4]

Signaling Pathways Involving TPD52

TPD52 has been shown to modulate key signaling pathways that are critical for cell
metabolism, growth, and survival.

TPD52 and the LKB1/AMPK Pathway

Recent studies have identified TPD52 as a novel negative regulator of the AMP-activated
protein kinase (AMPK) signaling pathway.[1][10] TPD52 can directly interact with Liver Kinase
B1 (LKB1), an upstream kinase of AMPK, inhibiting its ability to phosphorylate and activate
AMPK_.[3] This inhibition of the LKB1-AMPK axis can lead to metabolic dysregulation, a
hallmark of cancer.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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